Cas no 2229432-37-3 (methyl 3-(aminomethyl)-4-ethoxypentanoate)

• Product Name: methyl 3-(aminomethyl)-4-ethoxypentanoate
• CAS No: 2229432-37-3
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 5804639
• PubChem ID: 165679278
• Update Time: 2025-06-14

methyl 3-(aminomethyl)-4-ethoxypentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(aminomethyl)-4-ethoxypentanoate
• EN300-1999053
• 2229432-37-3

• Inchi： 1S/C9H19NO3/c1-4-13-7(2)8(6-10)5-9(11)12-3/h7-8H,4-6,10H2,1-3H3
• InChI Key： PEZQJUAVMMTIKH-UHFFFAOYSA-N
• SMILES： O(CC)C(C)C(CN)CC(=O)OC

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 3-(aminomethyl)-4-ethoxypentanoate

Comprehensive Analysis of Methyl 3-(Aminomethyl)-4-Ethoxypentanoate (CAS No. 2229432-37-3)

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, methyl 3-(aminomethyl)-4-ethoxypentanoate (CAS No. 2229432-37-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its ester and amino functional groups, is increasingly studied for its role in synthesizing bioactive molecules. Researchers and industry professionals are particularly interested in its synthetic pathways, physicochemical properties, and industrial scalability, making it a subject of frequent queries in academic and commercial databases.

The molecular structure of methyl 3-(aminomethyl)-4-ethoxypentanoate combines an ethoxy group with an aminomethyl moiety, offering versatile reactivity. This duality enables its use in peptide coupling reactions, drug delivery systems, and polymer chemistry. Recent trends in green chemistry have also spotlighted this compound, as its synthesis can be optimized to reduce environmental impact—a topic highly searched in AI-driven research tools and scientific forums. For instance, discussions around solvent-free synthesis or catalytic efficiency often reference this molecule as a case study.

From an analytical perspective, the CAS No. 2229432-37-3 identifier ensures precise tracking in regulatory and safety databases, a critical aspect for compliance-driven industries. Users frequently search for spectroscopic data (e.g., NMR, IR) and chromatographic methods to validate purity, reflecting the demand for reliable characterization protocols. Additionally, the compound’s stability under various pH conditions and thermal decomposition profiles are hot topics in material science applications, aligning with the rise of high-performance polymers and biodegradable materials.

In the context of drug discovery, methyl 3-(aminomethyl)-4-ethoxypentanoate serves as a building block for small-molecule APIs (Active Pharmaceutical Ingredients). Its bifunctional nature allows for selective modifications, a feature often explored in structure-activity relationship (SAR) studies. Online searches frequently correlate this compound with neurological targets and metabolic pathways, underscoring its relevance in preclinical research. Furthermore, its compatibility with continuous flow chemistry—a trending topic in process optimization—makes it a candidate for industrial-scale production.

The commercial viability of CAS No. 2229432-37-3 is another area of interest. Suppliers and manufacturers often highlight its cost-effective synthesis and low toxicity profile, addressing concerns raised in sustainable manufacturing debates. Queries related to bulk pricing and global availability dominate B2B platforms, indicating its growing market presence. Moreover, its inclusion in catalogs of rare chemicals has spurred discussions on intellectual property and patent landscapes, particularly in emerging economies.

To summarize, methyl 3-(aminomethyl)-4-ethoxypentanoate (CAS No. 2229432-37-3) exemplifies the intersection of academic innovation and industrial application. Its multifaceted utility—from pharmaceutical intermediates to advanced materials—positions it as a compound of enduring relevance. As AI-assisted research and automated synthesis gain traction, this molecule is poised to remain a focal point in cutting-edge chemistry discussions.